Cas no 13429-12-4 (4-Bromo-3,5-dihydroxybenzamide)

• Product Name: 4-Bromo-3,5-dihydroxybenzamide
• CAS No: 13429-12-4
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• CID: 86935
• PubChem ID: 83438
• Update Time: 2025-07-22

4-Bromo-3,5-dihydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3,5-dihydroxybenzamide
• 4-Bromo-3,5-resorcylamide
• EINECS 236-548-4
• BROMO-ALPHA-RESORCYLAMIDE
• 4-bromo-3,5-dihydroxy-benzamid
• LABOTEST-BB LT01143462
• A806753
• NS00024335
• AKOS022180838
• C5YMX8M8WW
• 4-Bromo-3,5-dihydroxybenzamide, AldrichCPR
• Benzamide, 4-bromo-3,5-dihydroxy-
• alpha-Resorcylamide, 4-bromo-
• DTXSID8065450
• .alpha.-Resorcylamide, 4-bromo-
• FT-0636889
• 13429-12-4
• CS-0360304
• SCHEMBL11117018
• NSC151973
• MFCD00017131
• 4-bromo-3,5-dihydroxy-benzamide
• NSC-151973
• NSC 151973
• alpha-Resorcylamide, 4-bromo-(8CI)
• DB-042223
• GCNIEGHLVCGBRA-UHFFFAOYSA-N
• DTXCID2034201

• MDL： MFCD00017131
• Inchi： 1S/C7H6BrNO3/c8-6-4(10)1-3(7(9)12)2-5(6)11/h1-2,10-11H,(H2,9,12)
• InChI Key： GCNIEGHLVCGBRA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(N)=O)C=C1O)O

Computed Properties

• Exact Mass: 230.95300
• Monoisotopic Mass: 230.953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 0.8
• Topological Polar Surface Area: 83.6A^2

Experimental Properties

• Color/Form: powder
• Density: 1.914
• Boiling Point: 289.3°Cat760mmHg
• Flash Point: 128.8°C
• Refractive Index: 1.696
• PSA: 83.55000
• LogP: 1.65950
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Bromo-3,5-dihydroxybenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Bromo-3,5-dihydroxybenzamide

Comprehensive Overview of 4-Bromo-3,5-dihydroxybenzamide (CAS No. 13429-12-4)

4-Bromo-3,5-dihydroxybenzamide, identified by its CAS number 13429-12-4, is a brominated aromatic compound with significant applications in pharmaceutical and biochemical research. This compound, often abbreviated as 4-Br-3,5-DHBA, features a benzamide core substituted with hydroxyl and bromine groups, making it a versatile intermediate in organic synthesis. Its unique structure contributes to its reactivity, particularly in coupling reactions and as a precursor for more complex molecules.

The growing interest in 4-Bromo-3,5-dihydroxybenzamide is driven by its potential role in drug discovery, especially in the development of enzyme inhibitors and antimicrobial agents. Researchers are increasingly exploring its derivatives for their bioactive properties, aligning with the current trend of targeting small-molecule therapeutics and structure-activity relationship (SAR) studies. The compound's bromine substitution enhances its electrophilic character, facilitating nucleophilic aromatic substitutions—a key reaction in medicinal chemistry.

From an analytical perspective, CAS 13429-12-4 is characterized by techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for research applications. Its stability under controlled conditions makes it suitable for long-term storage, a critical factor for laboratories focusing on high-throughput screening or combinatorial chemistry. Recent publications highlight its utility in synthesizing fluorescent probes, addressing the demand for novel diagnostic tools in cellular imaging.

Environmental and safety considerations for 4-Bromo-3,5-dihydroxybenzamide adhere to standard laboratory protocols. While not classified as hazardous under typical conditions, proper handling with personal protective equipment (PPE) is recommended. This aligns with the broader scientific community's emphasis on green chemistry and sustainable practices, where minimizing waste and optimizing synthetic routes are prioritized.

In the context of industrial applications, 13429-12-4 is gaining traction as a building block for specialty chemicals, particularly in agrochemical and material science sectors. Its derivatives are investigated for UV stabilizers and polymeric additives, reflecting the intersection of organic chemistry and advanced materials. Market analysts note rising demand for such intermediates, driven by innovations in biodegradable polymers and smart coatings.

For researchers sourcing 4-Bromo-3,5-dihydroxybenzamide, quality assurance is paramount. Reputable suppliers provide certificates of analysis (CoA) and detailed technical data sheets (TDS), ensuring compliance with Good Laboratory Practice (GLP). The compound's pricing and availability may vary based on scale, with bulk quantities often tailored for contract research organizations (CROs).

Emerging trends also link CAS 13429-12-4 to computational chemistry and AI-driven drug design. Molecular docking studies leverage its structural features to predict binding affinities, a hot topic in precision medicine. This synergy between experimental and in silico approaches underscores the compound's relevance in modern research paradigms.

In summary, 4-Bromo-3,5-dihydroxybenzamide (13429-12-4) exemplifies the convergence of synthetic utility and biomedical potential. Its adaptability across disciplines—from pharmacology to materials engineering—positions it as a compound of enduring scientific interest, particularly in an era prioritizing multifunctional molecular platforms.